Cas no 1361700-61-9 (4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1361700-61-9
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932434
• Update Time: 2025-10-29

4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C10H9F5N2O2/c11-9(12)8-5(2-7(18)19)4(3-16)1-6(17-8)10(13,14)15/h1,9H,2-3,16H2,(H,18,19)
• InChI Key： KAYXEFOIQILNKJ-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=C(CN)C=C(C(F)(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid

4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid, identified by the CAS number CAS 1361700-61-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure incorporates a pyridine ring substituted with an aminomethyl group at position 4, a difluoromethyl group at position 2, and a trifluoromethyl group at position 6, along with an acetic acid moiety at position 3. These substituents contribute to the compound's distinct chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The incorporation of fluorinated groups, particularly the difluoromethyl and trifluoromethyl substituents, imparts unique electronic properties to the molecule, enhancing its stability and bioavailability. These features make it an attractive candidate for applications in drug discovery, agrochemicals, and advanced materials science.

One of the most promising areas of research involving this compound is its potential as a lead molecule in pharmaceutical development. Studies have demonstrated that the compound exhibits significant bioactivity against various enzymatic targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammatory disorders. Preclinical trials have shown that the compound demonstrates potent inhibitory effects on these targets, with minimal off-target effects, making it a strong candidate for further development into therapeutic agents.

In addition to its pharmaceutical applications, this compound has also garnered attention in the field of agrochemistry. Its ability to interact with plant metabolic pathways has led to investigations into its potential as a growth regulator or pest control agent. Recent studies have highlighted its role in modulating plant stress responses, offering new avenues for enhancing crop resilience against environmental challenges such as drought and salinity.

The environmental impact of this compound has also been a focal point of recent research. Assessments of its biodegradability and toxicity profiles have revealed that it exhibits low acute toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are crucial for ensuring the sustainable use of this compound in agricultural and industrial settings.

Looking ahead, ongoing research is exploring the potential of this compound in advanced materials science. Its unique electronic properties make it a candidate for applications in organic electronics, where it could serve as a component in semiconducting materials or light-emitting diodes (LEDs). Initial experiments have shown promising results in terms of charge transport properties, suggesting that further optimization could unlock new possibilities in this field.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetic acid represents a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and bioactivity studies, positions it as a key player in future scientific breakthroughs. As research continues to unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.